2-{3-[(3-bromopyridin-4-yl)oxy]pyrrolidin-1-yl}-4,6-dimethylpyridine-3-carbonitrile

• IUPAC Name: 2-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H17BrN4O/c1-11-7-12(2)21-17(14(11)8-19)22-6-4-13(10-22)23-16-3-5-20-9-15(16)18/h3,5,7,9,13H,4,6,10H2,1-2H3
• InChI Key: GWSPCPMUBYXDJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)N2CCC(C2)OC3=C(C=NC=C3)Br)C
• Molecular Formula: C17H17BrN4O
• Molecular Weight: 373.2 g/mol

Description

The compound “2-{3-[(3-bromopyridin-4-yl)oxy]pyrrolidin-1-yl}-4,6-dimethylpyridine-3-carbonitrile” is a complex organic molecule that contains several functional groups including a pyridine ring, a pyrrolidine ring, a bromine atom, and a nitrile group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine and pyrrolidine rings, the introduction of the bromine atom, and the formation of the nitrile group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and pyrrolidine rings would give the molecule a certain degree of rigidity, while the bromine atom and the nitrile group could potentially participate in various types of chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its molecular structure and the conditions under which the reactions are carried out. The bromine atom could potentially be replaced by other groups in a substitution reaction, while the nitrile group could potentially be reduced to an amine or hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. For example, the presence of the pyridine and pyrrolidine rings could influence the compound’s solubility in various solvents, while the bromine atom and the nitrile group could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if the compound were used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is highly reactive or toxic, it could pose a risk to health and safety. Proper precautions should be taken when handling and storing the compound.

Future Directions

The future directions for research on this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential applications in various fields, and the development of new synthetic routes to produce the compound more efficiently and sustainably.